(2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 2-amino-2-(3-fluoro-2-methylphenyl)ethanol
• InChI: InChI=1S/C9H12FNO/c1-6-7(9(11)5-12)3-2-4-8(6)10/h2-4,9,12H,5,11H2,1H3
• InChI Key: GVNZWQHIVZKYMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C(CO)N

Description

(2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol is a useful research compound. Its molecular formula is C9H12FNO and its molecular weight is 169.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of lithium borohydride in THF (48.9 ml, 2 M solution) under an argon atmosphere was added dropwise chlorotrimethylsilane (25.0 ml). The resulting suspension was cooled to 0° C. and (RS)-amino-(3-fluoro-2-methyl-phenyl)-acetic acid (7.1 g) was added portionwise, whereby the temperature of the reaction mixture rose transiently to 45° C. The ice bath was removed and stirring was then continued at r.t. for 90 min. The mixture was quenched by dropwise addition of methanol (20 ml) and then concentrated in vacuo. The residue was suspended in ethyl acetate and washed with 2 N aq NaOH. The phases were separated and the aqueous phase was extracted with ethyl acetate. The combined organic phases were dried over sodium sulphate and concentrated in vacuo to afford (RS)-2-amino-2-(3-fluoro-2-methyl-phenyl)-ethanol (1.83 g, 28%) as a light yellow solid. MS (ISP): 170.3 ([M+H]+).